Cas no 1780-77-4 (6-(trifluoromethyl)-1,2-dihydropyrazolo[3,4-d]pyrimidine-4-thione)

• Product Name: 6-(trifluoromethyl)-1,2-dihydropyrazolo[3,4-d]pyrimidine-4-thione
• CAS No: 1780-77-4
• MF: C₆H₃F₃N₄S
• MW: 220.175029039383
• CID: 1371799
• PubChem ID: 135408619
• Update Time: 2025-04-20

6-(trifluoromethyl)-1,2-dihydropyrazolo[3,4-d]pyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-1,2-dihydropyrazolo[3,4-d]pyrimidine-4-thione
• AC1NMNN9
• NSC53929
• 4-Mercapto-6-trifluormethyl-pyrazolo&lt
• 3,4-d&gt
• pyrimidin
• 6-trifluoromethyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-thione
• AC1NMNN9; NSC53929; 4-Mercapto-6-trifluormethyl-pyrazolo< 3,4-d> pyrimidin; 6-trifluoromethyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-thione;
• 1780-77-4
• NSC-53929
• DTXSID10407642

• Inchi： 1S/C6H3F3N4S/c7-6(8,9)5-11-3-2(1-10-13-3)4(14)12-5/h1H,(H2,10,11,12,13,14)
• InChI Key： FYZDBOWURLBXKV-UHFFFAOYSA-N
• SMILES： S=C1C2C=NNC=2NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 220.00319
• Monoisotopic Mass: 220.00305177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 48.78
• LogP: 2.03430